Cas no 133674-40-5 (3-tert-butyl-1,2-oxazole-5-carboxylic acid)
133674-40-5 structure
Product Name:3-tert-butyl-1,2-oxazole-5-carboxylic acid
CAS No:133674-40-5
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD07701409
CID:899721
PubChem ID:21648497
Update Time:2024-11-02
3-tert-butyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI)
- 3-tert-butyl-1,2-oxazole-5-carboxylic acid
- SCHEMBL351579
- Z1198173603
- 3-tert-butyl-isoxazole-5-carboxylic acid
- 3-(tert-Butyl)isoxazole-5-carboxylic acid
- EN300-220251
- 3-tert-Butylisoxazole-5-carboxylic acid
- MFCD07701409
- SY308858
- 133674-40-5
- CS-0134662
- AKOS006284125
- SLQOTICTFRAFGX-UHFFFAOYSA-N
- 3-(tert-Butyl)isoxazole-5-carboxylicacid
- DB-122786
-
- MDL: MFCD07701409
- Inchi: InChI=1S/C8H11NO3/c1-8(2,3)6-4-5(7(10)11)12-9-6/h4H,1-3H3,(H,10,11)
- InChI Key: SLQOTICTFRAFGX-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=NOC(=C1)C(O)=O
Computed Properties
- Exact Mass: 169.07393
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.33
3-tert-butyl-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM314984-1g |
3-(tert-Butyl)isoxazole-5-carboxylic acid |
133674-40-5 | 95% | 1g |
$704 | 2024-08-02 | |
| Chemenu | CM314984-500mg |
3-(tert-Butyl)isoxazole-5-carboxylic acid |
133674-40-5 | 95% | 500mg |
$429 | 2022-06-13 | |
| Chemenu | CM314984-5g |
3-(tert-Butyl)isoxazole-5-carboxylic acid |
133674-40-5 | 95% | 5g |
$1610 | 2022-06-13 | |
| Chemenu | CM314984-10g |
3-(tert-Butyl)isoxazole-5-carboxylic acid |
133674-40-5 | 95% | 10g |
$2674 | 2022-06-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-100MG |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 100MG |
¥ 904.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-250MG |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 250MG |
¥ 1,438.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-500MG |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 500MG |
¥ 2,402.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-1G |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 1g |
¥ 3,597.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-5G |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 5g |
¥ 10,791.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-10G |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 10g |
¥ 17,985.00 | 2023-03-31 |
3-tert-butyl-1,2-oxazole-5-carboxylic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
133674-40-5 (3-tert-butyl-1,2-oxazole-5-carboxylic acid) Related Products
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- 2034155-49-0(Potassium 3-cyclopropyl-1,2-oxazole-5-carboxylate)
- 2207-46-7(5-ISOXAZOLECARBOXYLIC ACID, 3-(1,1-DIMETHYLETHYL)-, ETHYL ESTER)
- 14633-22-8(3-Isopropylisoxazole-5-carboxylic acid)
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- 2228258-76-0(3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid)
- 133674-35-8(Methyl 3-isopropylisoxazole-5-carboxylate)
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